Cas no 28682-86-2 (3-Chloro-6-methylpyridazin-4-amine)

• Product Name: 3-Chloro-6-methylpyridazin-4-amine
• CAS No: 28682-86-2
• MF: C₅H₆ClN₃
• MW: 143.574239253998
• MDL: MFCD04037490
• CID: 4643805
• PubChem ID: 6401374
• Update Time: 2025-06-08

3-Chloro-6-methylpyridazin-4-amine Chemical and Physical Properties

Names and Identifiers

• 3-chloro-6-methylpyridazin-4-amine
• 3-Chloro-6-methylpyridazin-4-amine

• MDL： MFCD04037490
• Inchi： 1S/C5H6ClN3/c1-3-2-4(7)5(6)9-8-3/h2H,1H3,(H2,7,8)
• InChI Key： INZOBLXGFYBPDW-UHFFFAOYSA-N
• SMILES： ClC1=C(C=C(C)N=N1)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 98.2
• XLogP3: 0.5
• Topological Polar Surface Area: 51.8

Additional information on 3-Chloro-6-methylpyridazin-4-amine

Comprehensive Overview of 3-Chloro-6-methylpyridazin-4-amine (CAS No. 28682-86-2)

3-Chloro-6-methylpyridazin-4-amine (CAS No. 28682-86-2) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This pyridazine derivative is characterized by its unique molecular structure, featuring a chlorine atom at the 3-position and a methyl group at the 6-position of the pyridazine ring. Its amine functionality at the 4-position makes it a versatile intermediate for synthesizing more complex molecules. Researchers are increasingly exploring its potential in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents, aligning with the growing demand for novel therapeutics.

The compound's structural motif is of particular interest due to its ability to interact with biological targets. Recent studies highlight its role in modulating enzyme activity, which is crucial for addressing drug-resistant infections—a hot topic in modern medicine. Additionally, its agrochemical applications are being investigated, as it may contribute to the development of next-generation crop protection agents. This dual applicability in pharmaceuticals and agriculture makes 3-Chloro-6-methylpyridazin-4-amine a compound of high relevance in current scientific discourse.

From a synthetic chemistry perspective, 28682-86-2 serves as a key building block for heterocyclic chemistry. Its reactivity allows for selective modifications, enabling the creation of diverse bioactive molecules. The compound's stability under various conditions also makes it suitable for scale-up processes, a critical factor for industrial applications. As sustainability becomes a priority, researchers are exploring green chemistry approaches to synthesize this compound, reducing environmental impact while maintaining efficiency.

In the context of market trends, the demand for 3-Chloro-6-methylpyridazin-4-amine is expected to rise, driven by its potential in personalized medicine and precision agriculture. Analytical techniques such as HPLC and NMR spectroscopy are routinely employed to ensure its purity and quality, meeting the stringent standards of regulatory bodies. For those seeking high-purity intermediates, this compound represents a reliable choice for advanced research and development projects.

In summary, 3-Chloro-6-methylpyridazin-4-amine (CAS No. 28682-86-2) stands at the intersection of innovation and practicality. Its multifaceted applications, coupled with ongoing advancements in synthetic methodologies, position it as a valuable asset in both academic and industrial settings. As the scientific community continues to unravel its potential, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in healthcare and sustainable agriculture.